Cas no 34484-23-6 (Uridine, 3-(2-aminoethyl)- (9CI))

Uridine, 3-(2-aminoethyl)- (9CI) structure
34484-23-6 structure
Product Name:Uridine, 3-(2-aminoethyl)- (9CI)
CAS No:34484-23-6
MF:C11H17N3O6
MW:287.269182920456
CID:323086
PubChem ID:279434
Update Time:2025-04-19

Uridine, 3-(2-aminoethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Uridine, 3-(2-aminoethyl)- (9CI)
    • 3-(2-aminoethyl)-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
    • 3-(2-Amino-aethyl)-indol-4-ol, Verbindung mit 2-Amino-1-methyl-1,5-dihydro-imidazol-4-on (Kreatinin) und Schwefelsaeure
    • 3-(2-Aminoaethyl)uridin
    • 3-(2-Aminoethyl)-1H-indol-4-ol 2-Amino-1,5-dihydro-1-methyl-4H-imidazol-4-one Sulfate
    • 3-(2-amino-ethyl)-indol-4-ol, compound with 2-amino-1-methyl-1,5-dihydro-imidazol-4-one (creatinin) and sulfuric acid
    • 3-(2-amino-ethyl)-uridine
    • 4-Hydroxytryptamine Creatinine Sulfate
    • FT-0670203
    • 34484-23-6
    • NSC-129945
    • NSC129945
    • 3-(2-aminoethyl)-1-pentofuranosylpyrimidine-2,4(1h,3h)-dione
    • DTXSID20956015
    • Inchi: 1S/C11H17N3O6/c12-2-4-13-7(16)1-3-14(11(13)19)10-9(18)8(17)6(5-15)20-10/h1,3,6,8-10,15,17-18H,2,4-5,12H2
    • InChI Key: YVGOSTORCZHNFK-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C=CC(N(CCN)C1=O)=O)O)O

Computed Properties

  • Exact Mass: 287.11181
  • Monoisotopic Mass: 287.112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.7
  • Topological Polar Surface Area: 137A^2

Experimental Properties

  • Density: 1.577
  • Boiling Point: 554.4°Cat760mmHg
  • Flash Point: 289.1°C
  • Refractive Index: 1.642
  • PSA: 136.56
  • LogP: -2.71950
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